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Compound of Interest

Compound Name: Monazomycin

Cat. No.: B1676709

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
Monazomycin, a polyene-like antibiotic, to induce voltage-dependent ion channels in artificial
lipid membranes. This information is critical for researchers studying ion channel biophysics,
membrane physiology, and for professionals in drug development exploring novel mechanisms
of membrane perturbation.

Introduction

Monazomycin is a positively charged antibiotic that, when applied to one side of a
phospholipid bilayer, self-assembles into multimolecular pores or ion channels.[1][2] A key
characteristic of these induced channels is their pronounced voltage-dependent conductance,
making them a valuable model system for studying the principles of voltage gating in the
absence of a proteinaceous channel structure.[1][2][3] The conductance of these channels is
primarily selective for univalent cations.[1][2]

Mechanism of Action

The formation of Monazomycin channels is a dynamic process influenced by the membrane
potential. It is proposed that the positively charged Monazomycin molecules are driven into the
membrane by an electric field (positive on the side of Monazomycin application).[1][2] Within
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the membrane, multiple Monazomycin monomers cooperate to form a conductive pore.[1][2]
The voltage-dependence of the macroscopic conductance arises from the voltage-dependent
frequency of channel openings, rather than changes in the single-channel conductance or
lifetime.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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